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Compound of Interest

Compound Name: 1-Bromo-2-methylbutane

Cat. No.: B081432 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-Bromo-2-methylbutane, a

chiral alkyl halide crucial for the synthesis of complex organic molecules. This document details

its chemical and physical properties, extensive safety data, and key experimental protocols for

its synthesis and subsequent use in Grignard reactions.

Chemical Identity and Properties
1-Bromo-2-methylbutane is a chiral organic compound, existing as two enantiomers, (S)-

(+)-1-Bromo-2-methylbutane and (R)-(-)-1-Bromo-2-methylbutane. The racemic mixture is

also commercially available. Its properties make it a valuable building block in asymmetric

synthesis, particularly for pharmaceuticals and liquid crystals.[1][2]

Table 1: Chemical Identifiers for 1-Bromo-2-methylbutane

Identifier
(S)-(+)-1-Bromo-2-
methylbutane

Racemic 1-Bromo-2-
methylbutane

CAS Number 534-00-9 10422-35-2

Molecular Formula C₅H₁₁Br C₅H₁₁Br

Molecular Weight 151.04 g/mol 151.04 g/mol

Synonyms (S)-(+)-2-Methylbutyl bromide (±)-1-Bromo-2-methylbutane
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Table 2: Physical and Chemical Properties of (S)-(+)-1-Bromo-2-methylbutane

Property Value

Appearance Colorless liquid

Boiling Point 121-122 °C

Density 1.223 g/mL at 25 °C

Flash Point 22 °C (71.6 °F)

Refractive Index n20/D 1.445

Solubility Insoluble in water

Safety and Handling
1-Bromo-2-methylbutane is a highly flammable liquid and vapor that causes skin and serious

eye irritation, and may cause respiratory irritation. Proper safety precautions are essential when

handling this compound.

Table 3: GHS Hazard Information for 1-Bromo-2-methylbutane

Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.
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Skin Protection: Use flame-retardant, chemical-resistant gloves and protective clothing.

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

required if working outside a fume hood or with poor ventilation.

Safe Handling Workflow

Preparation
Handling Cleanup & Disposal

Work in a well-ventilated fume hood

Don appropriate PPE:
- Safety goggles & face shield

- Chemical-resistant gloves
- Flame-retardant lab coat

Gather all necessary materials
and check for compatibility

Dispense liquid carefully,
avoiding splashes

Proceed to handling Ground equipment to prevent
static discharge

Keep container tightly sealed
when not in use

Clean up spills immediately
with absorbent material

Proceed to cleanup
Dispose of waste in a

properly labeled hazardous
waste container

Wash hands thoroughly
after handling

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Bromo-2-methylbutane.

Experimental Protocols
Synthesis of (S)-(+)-1-Bromo-2-methylbutane
This protocol describes the synthesis of (S)-(+)-1-Bromo-2-methylbutane from (S)-(-)-2-

methyl-1-butanol via an SN2 reaction with phosphorus tribromide. This method generally

proceeds with an inversion of stereochemistry.

Materials:

(S)-(-)-2-methyl-1-butanol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate
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Round-bottom flask, dropping funnel, reflux condenser, heating mantle, separatory funnel,

distillation apparatus

Procedure:

In a fume hood, equip a round-bottom flask with a dropping funnel and a reflux condenser.

Place the flask in an ice bath.

Add (S)-(-)-2-methyl-1-butanol to the flask.

Slowly add phosphorus tribromide dropwise from the dropping funnel with constant stirring.

The temperature should be maintained below 10 °C.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature.

Gently reflux the mixture for 1-2 hours using a heating mantle.

Cool the reaction mixture and slowly pour it over crushed ice.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation, collecting the fraction at 121-122 °C.

Grignard Reaction with 1-Bromo-2-methylbutane
This protocol outlines the formation of a Grignard reagent from 1-Bromo-2-methylbutane and

its subsequent reaction with a carbonyl compound (e.g., acetone).

Materials:

1-Bromo-2-methylbutane
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Magnesium turnings

Anhydrous diethyl ether or THF

Iodine crystal (as an initiator)

Acetone (or other carbonyl compound)

Dilute hydrochloric acid

Saturated ammonium chloride solution

Apparatus must be flame-dried to ensure anhydrous conditions.

Procedure:

Grignard Reagent Formation:

Place magnesium turnings in a flame-dried, three-necked round-bottom flask equipped

with a reflux condenser, a dropping funnel, and a nitrogen inlet.

Add a small crystal of iodine.

In the dropping funnel, prepare a solution of 1-Bromo-2-methylbutane in anhydrous

diethyl ether.

Add a small portion of the bromide solution to the magnesium. The reaction is initiated

when the iodine color disappears and bubbling is observed. Gentle warming may be

necessary.

Once the reaction starts, add the remaining bromide solution dropwise at a rate that

maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes.

Reaction with Carbonyl:

Cool the Grignard reagent solution in an ice bath.
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Add a solution of the carbonyl compound (e.g., acetone) in anhydrous diethyl ether

dropwise from the dropping funnel.

After the addition, remove the ice bath and stir the mixture at room temperature for 30

minutes.

Work-up:

Cool the reaction mixture in an ice bath and slowly add saturated ammonium chloride

solution to quench the reaction.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and remove the

solvent.

The resulting alcohol can be purified by distillation or chromatography.

Grignard Reaction Workflow
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Start: Flame-dried glassware
under Nitrogen atmosphere

Add Magnesium turnings
and Iodine crystal

Slowly add 1-Bromo-2-methylbutane
in anhydrous ether

Reflux until Mg is consumed
(Grignard reagent forms)

Cool to 0°C

Add carbonyl compound
(e.g., acetone) in ether

Warm to Room Temperature

Quench with saturated NH4Cl (aq)

Extract with ether

Wash with brine, dry over MgSO4

Purify product
(distillation/chromatography)

End: Purified alcohol product

Click to download full resolution via product page

Caption: General workflow for a Grignard reaction using 1-Bromo-2-methylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b081432?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.scbt.com/p/s-1-bromo-2-methylbutane-534-00-9
https://www.benchchem.com/product/b081432#1-bromo-2-methylbutane-cas-number-and-safety-data
https://www.benchchem.com/product/b081432#1-bromo-2-methylbutane-cas-number-and-safety-data
https://www.benchchem.com/product/b081432#1-bromo-2-methylbutane-cas-number-and-safety-data
https://www.benchchem.com/product/b081432#1-bromo-2-methylbutane-cas-number-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081432?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

